Cas no 1629892-51-8 (3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole)

3-Bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole is a heterocyclic compound featuring a pyrazole core substituted with a bromo group at the 3-position and a dihydropyran moiety at the 5-position. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where it serves as a valuable intermediate for further functionalization. The presence of the bromo group enhances reactivity for cross-coupling reactions, while the dihydropyran ring contributes to structural diversity. Its stability under standard conditions and compatibility with common organic transformations make it a practical choice for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its integrity.
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole structure
1629892-51-8 structure
Product Name:3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
CAS No:1629892-51-8
MF:C9H11BrN2O
MW:243.100441217422
CID:5102221
Update Time:2025-10-29

3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
    • Inchi: 1S/C9H11BrN2O/c1-12-8(6-9(10)11-12)7-2-4-13-5-3-7/h2,6H,3-5H2,1H3
    • InChI Key: NEFWYDZDVIPDSL-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2=CCOCC2)=CC(Br)=N1

3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1313-100MG
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1629892-51-8 95%
100MG
¥ 963.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1313-250MG
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1629892-51-8 95%
250MG
¥ 1,537.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1313-500MG
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1629892-51-8 95%
500MG
¥ 2,560.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1313-1G
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1629892-51-8 95%
1g
¥ 3,841.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1313-5G
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1629892-51-8 95%
5g
¥ 11,523.00 2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXAA1313-10G
3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1629892-51-8 95%
10g
¥ 19,206.00 2023-04-14
Cooke Chemical
LN6292557-500mg
3-Bromo-5-(3
1629892-51-8 6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
500mg
RMB 4092.00 2025-02-21
Cooke Chemical
LN6292557-1g
3-Bromo-5-(3
1629892-51-8 6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole
1g
RMB 5121.60 2025-02-21

Additional information on 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole

Research Brief on 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole (CAS: 1629892-51-8)

The compound 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole (CAS: 1629892-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile building block for drug discovery. This heterocyclic compound, featuring a pyrazole core substituted with a bromine atom and a dihydropyran moiety, exhibits unique reactivity and pharmacological properties that make it an attractive candidate for further investigation.

Recent studies have focused on the synthetic utility of this compound, particularly in the context of cross-coupling reactions. The presence of the bromine atom at the 3-position of the pyrazole ring allows for efficient palladium-catalyzed transformations, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the rapid diversification of molecular scaffolds. The dihydropyran substituent, on the other hand, provides a handle for further functionalization through ring-opening or oxidation reactions, expanding the chemical space accessible from this intermediate.

In medicinal chemistry applications, researchers have explored the incorporation of 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole into larger pharmacophores targeting various disease pathways. Preliminary biological screening has indicated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases and GPCRs, suggesting potential applications in oncology and inflammation. The compound's balanced lipophilicity and molecular weight also make it a promising starting point for the development of CNS-penetrant drugs.

From a structural perspective, X-ray crystallography studies of related compounds have revealed that the pyrazole-dihydropyran system can adopt multiple conformations, which may contribute to its ability to interact with diverse biological targets. Computational modeling suggests that the bromine atom plays a crucial role in forming halogen bonds with protein residues, while the dihydropyran ring contributes to favorable pharmacokinetic properties by modulating solubility and metabolic stability.

Recent synthetic improvements have focused on developing more efficient routes to 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole, with particular emphasis on atom economy and scalability. A 2023 publication in the Journal of Medicinal Chemistry reported a one-pot procedure that reduces the number of purification steps while maintaining high yield and purity, addressing previous challenges in large-scale production of this intermediate.

Looking forward, researchers anticipate that 3-bromo-5-(3,6-dihydro-2H-pyran-4-yl)-1-methyl-1H-pyrazole will continue to serve as a valuable scaffold in fragment-based drug discovery. Its combination of synthetic versatility and promising biological activity profile positions it as a key player in the development of next-generation therapeutics, particularly in areas requiring modular approaches to lead optimization.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.